Cas no 2309469-66-5 (Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate)

• Product Name: Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate
• CAS No: 2309469-66-5
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 6367898
• PubChem ID: 165801751
• Update Time: 2025-10-30

Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429357
• methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate
• 2309469-66-5
• Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate

• Inchi： 1S/C17H23BrN2O3/c1-22-15(21)11-23-17(13-2-3-14(18)20-10-13)5-4-16(12-17)6-8-19-9-7-16/h2-3,10,19H,4-9,11-12H2,1H3
• InChI Key： ZNDBWDAXWDVBAT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCC2(CCNCC2)C1)OCC(=O)OC

Computed Properties

• Exact Mass: 382.08921g/mol
• Monoisotopic Mass: 382.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate

Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate (CAS No: 2309469-66-5) - A Comprehensive Overview

Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate, identified by its CAS number 2309469-66-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in drug discovery, particularly in the design of novel bioactive agents. The intricate structure of Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate incorporates several key functional groups, including a brominated pyridine moiety and an spirocyclic azabicycloalkane core, which contribute to its unique chemical and biological properties.

The presence of the 6-bromopyridin-3-yl group in the molecular framework suggests potential interactions with various biological targets, making this compound a valuable scaffold for medicinal chemists. Pyridine derivatives are well-documented for their role in modulating biological pathways, and the bromine substituent further enhances its reactivity, allowing for diverse chemical modifications. These features make Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate a promising candidate for further exploration in the development of therapeutic agents.

The spirocyclic azabicycloalkane component, specifically the 8-azaspiro[4.5]decan-2-yl moiety, adds another layer of complexity to the molecule. Spirocyclic compounds are known for their structural rigidity and stability, which can be advantageous in drug design. The azabicycloalkane ring system is particularly interesting because it can mimic natural products and bioactive molecules, providing a unique structural template for drug discovery. This particular scaffold has been investigated for its potential to interact with enzymes and receptors, offering a rich area for structural optimization.

In recent years, there has been growing interest in the development of novel spirocyclic compounds due to their unique pharmacological properties. The combination of a brominated pyridine and an spirocyclic azabicycloalkane in Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate positions it as a versatile intermediate for synthesizing more complex molecules. Researchers have leveraged this compound to explore new chemical space, leading to the discovery of several bioactive scaffolds with potential therapeutic applications.

The synthesis of Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yl]oxy}acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination of the pyridine ring is a critical step, as it introduces the reactive site necessary for subsequent functionalization. Following bromination, the spirocyclic azabicycloalkane core is introduced through a series of cyclization reactions. These steps highlight the synthetic challenges associated with constructing such complex molecules but also underscore the importance of precise synthetic methodologies in drug development.

The biological activity of Methyl 2-{[2-(6-bromopyridin-3-yl)-8-azaspiro[4.5]decan-2-yloxy}acetate has been extensively studied in various preclinical models. Initial investigations have revealed promising interactions with several biological targets, including enzymes and receptors involved in inflammation and pain signaling. These findings suggest that this compound may have therapeutic potential in conditions such as chronic pain disorders and inflammatory diseases. Further studies are ongoing to elucidate its mechanism of action and to explore its efficacy in vivo.

The pharmaceutical industry has shown significant interest in developing small molecule inhibitors targeting inflammatory pathways. Compounds like Methyl 2-{[2-(6-bromopyridin-3-yloxy]-8 azaspiro [4 . 5 ] decan - 2 - yl ] oxy } acet ate are being evaluated as potential leads for novel anti-inflammatory drugs. The unique structural features of this compound make it an attractive candidate for further development, particularly given its ability to modulate key signaling pathways involved in inflammation.

In conclusion, Methyl 2-{[2-(6-bromopyridin - 3 - yl ) - 8 - azaspiro [4 . 5 ] decan - 2 - yl ] oxy } acet ate (CAS No: 2309469 -66 -5) represents a fascinating compound with significant potential in pharmaceutical research. Its intricate structure, combining a brominated pyridine moiety with an spirocyclic azabicycloalkane core, makes it a versatile scaffold for drug discovery. The ongoing studies into its biological activity and therapeutic potential highlight its importance as a lead compound for developing novel treatments for various diseases.